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Compound of Interest

Compound Name: Pentaethylene glycol

Cat. No.: B054325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentaethylene glycol (PEG 220), a low-molecular-weight polymer of ethylene glycol, is a

valuable and versatile tool in the structural biology toolbox. It functions as both a precipitant

and a cryoprotectant, offering unique advantages in protein crystallization screens. Its

hygroscopic nature and ability to induce phase separation through excluded volume effects

make it an effective agent for gently driving proteins out of solution and into a crystalline state.

This application note provides detailed protocols and data for the use of pentaethylene glycol
in protein crystallization, aiding researchers in optimizing their screening strategies and

increasing the likelihood of obtaining high-quality crystals for structural analysis.

Physicochemical Properties
Understanding the physical and chemical properties of pentaethylene glycol is crucial for its

effective application in crystallization experiments.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b054325?utm_src=pdf-interest
https://www.benchchem.com/product/b054325?utm_src=pdf-body
https://www.benchchem.com/product/b054325?utm_src=pdf-body
https://www.benchchem.com/product/b054325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C10H22O6 [1][2]

Molecular Weight 238.28 g/mol [1][2]

Synonyms
3,6,9,12-tetraoxatetradocane-

1,14-diol, Pentaglycol
[3]

Appearance Clear, colorless to yellow liquid

Density 1.126 g/mL at 25 °C

Boiling Point 184 °C at 2 mmHg

Melting Point -8.6 °C

Refractive Index n20/D 1.462

Water Solubility Miscible

Stability

Stable under normal

conditions. Incompatible with

strong oxidizing agents, acid

chlorides, and acid anhydrides.

Application in Protein Crystallization
Pentaethylene glycol is utilized in protein crystallization primarily in two roles: as a

precipitating agent to induce crystal formation and as a cryoprotectant to prevent ice crystal

formation during flash-cooling for X-ray diffraction data collection.

As a Precipitating Agent
Low-molecular-weight polyethylene glycols (PEGs), including pentaethylene glycol, act as

effective precipitants by exerting a "volume exclusion" effect. By occupying a significant portion

of the solvent volume, they reduce the amount of water available to solvate the protein

molecules, thereby increasing the effective protein concentration and promoting the

intermolecular interactions necessary for crystallization.
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Pentaethylene glycol is a component of commercially available crystallization screens, such

as the MORPHEUS and FUSION screens developed at the MRC Laboratory of Molecular

Biology. In the FUSION screen, a mix of diethylene, triethylene, tetraethylene, and

pentaethylene glycol is used at a concentration of 0.3 M each in one of the additive mixes.

The MORPHEUS screen also includes a mix of n-ethylene glycols (where n=2-5), highlighting

the utility of these short-chain PEGs in exploring a wider range of crystallization conditions.

As a Cryoprotectant
Low-molecular-weight PEGs are also excellent cryoprotectants. They can penetrate the solvent

channels of a crystal lattice, displacing water molecules and preventing the formation of

damaging ice crystals when the crystal is flash-cooled in liquid nitrogen. This vitrification of the

solvent is essential for collecting high-quality diffraction data. The concentration of low-

molecular-weight PEGs required for cryoprotection is typically in the range of 25-50% (v/v or

w/v). Often, the concentration of the PEG used as a precipitant is sufficient for cryoprotection,

or it can be increased slightly in the harvesting solution.

Experimental Protocols
The following protocols provide a general framework for using pentaethylene glycol in protein

crystallization experiments. Optimization will be required for each specific protein.

Protocol 1: Vapor Diffusion Crystallization using
Pentaethylene Glycol as a Precipitant
This protocol describes a typical hanging-drop vapor diffusion experiment. It can be adapted for

sitting-drop and microbatch methods.

Materials:

Purified protein solution (5-25 mg/mL in a suitable buffer)

Pentaethylene glycol stock solution (e.g., 50% w/v in ultrapure water)

Buffer stock solutions (e.g., 1 M Tris-HCl, 1 M HEPES, etc.)

Salt stock solutions (e.g., 1 M NaCl, 1 M (NH4)2SO4, etc.)
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Crystallization plates (e.g., 24-well or 96-well)

Cover slips (for hanging drop)

Micropipettes and tips

Procedure:

Prepare the Reservoir Solution: In the wells of the crystallization plate, prepare a series of

reservoir solutions containing varying concentrations of pentaethylene glycol (e.g., 5-30%

w/v), a buffer to control the pH (e.g., 0.1 M), and potentially a salt (e.g., 0.1-0.2 M).

Set up the Crystallization Drop:

Hanging Drop: On a siliconized cover slip, mix 1-2 µL of the protein solution with 1-2 µL of

the reservoir solution. Invert the cover slip and seal the well of the crystallization plate.

Sitting Drop: In the designated drop chamber of a sitting drop plate, mix 1-2 µL of the

protein solution with 1-2 µL of the reservoir solution. Seal the well.

Incubation: Incubate the plates at a constant temperature (e.g., 4°C, 18°C, or 20°C) and

monitor for crystal growth over several days to weeks.

Optimization: If initial crystals are obtained, optimize the conditions by performing a finer

screen around the successful condition, varying the concentrations of pentaethylene glycol,
buffer pH, and salt, as well as the protein concentration and drop ratio.

Protocol 2: Cryoprotection of Protein Crystals using
Pentaethylene Glycol
This protocol describes how to use pentaethylene glycol as a cryoprotectant for crystals

grown in conditions that do not contain a sufficient concentration of a cryoprotectant.

Materials:

Protein crystals in their mother liquor.
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Cryoprotectant solution: A solution containing the original mother liquor supplemented with a

higher concentration of pentaethylene glycol (e.g., 25-40% v/v).

Cryo-loops.

Liquid nitrogen.

Procedure:

Prepare the Cryoprotectant Solution: Prepare a solution that is as close as possible to the

crystallization condition but with an increased concentration of pentaethylene glycol.

Crystal Soaking (if necessary): If the crystals are sensitive to osmotic shock, a stepwise

transfer to the final cryoprotectant concentration may be necessary. Prepare a series of

cryoprotectant solutions with increasing concentrations of pentaethylene glycol (e.g., in 5%

increments). Transfer the crystal sequentially through these drops, allowing it to equilibrate

for a few minutes in each. For many robust crystals, a single, quick soak is sufficient.

Crystal Harvesting: Using a cryo-loop of appropriate size, carefully scoop the crystal from the

drop.

Flash-Cooling: Immediately plunge the loop with the crystal into liquid nitrogen.

Storage and Data Collection: Store the frozen crystal in liquid nitrogen until it is ready for

data collection.

Data Presentation
The following table summarizes typical concentration ranges for pentaethylene glycol in
crystallization screens.
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Application Component
Concentration
Range

Notes

Precipitant Pentaethylene Glycol 5 - 40% (w/v)

Often used in

combination with

buffers and salts.

Buffer 0.1 M
pH is a critical variable

to screen.

Salt 0.1 - 1.0 M
Can have synergistic

effects with PEGs.

Cryoprotectant Pentaethylene Glycol 25 - 50% (v/v or w/v)

Concentration should

be sufficient to vitrify

the solution.
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Caption: Workflow for protein crystallization using pentaethylene glycol.
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Volume Exclusion Mechanism of Pentaethylene Glycol
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Caption: Volume exclusion effect of pentaethylene glycol in protein crystallization.
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Conclusion
Pentaethylene glycol is a valuable reagent for protein crystallization, acting as both a

precipitant and a cryoprotectant. Its inclusion in modern crystallization screens like

MORPHEUS and FUSION underscores its utility in exploring novel chemical space for crystal

growth. By understanding its physicochemical properties and following systematic protocols,

researchers can effectively incorporate pentaethylene glycol into their crystallization

strategies to increase the likelihood of obtaining diffraction-quality crystals for structure

determination, a critical step in academic research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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